BE“GHE Foundational & Exploratory

Check Availability & Pricing

Disodium Citrate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium citrate

Cat. No.: B093818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of disodium citrate, also known as disodium
hydrogen citrate. It covers its fundamental chemical and physical properties, analytical
methodologies for its quantification, and a representative synthesis protocol. This document is
intended to serve as a comprehensive resource for professionals in research, scientific, and
drug development fields.

Core Chemical and Physical Properties

Disodium citrate is an acid salt of citric acid.[1][2] It is commonly used in the food and
pharmaceutical industries as an antioxidant, acidity regulator, sequestrant, and emulsifying salt.
[1][3][4] In a clinical setting, it can be used to alleviate discomfort from urinary tract infections.

[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of disodium citrate.
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Property Value References
Molecular Formula CeHeNa207 [31[5][6]
Molecular Weight 236.09 g/mol [31[5][6]
Appearance White crystalline powder [1114]

Melting Point 149 °C (decomposes) [1114]
Solubility in Water Freely soluble [3]

Solubility in Ethanol (96%) Practically insoluble [3]

Chemical Structure

The chemical structure of disodium citrate features a central carbon atom bonded to three
carboxyl groups and one hydroxyl group. Two of the carboxyl groups are deprotonated and
associated with sodium ions.
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Citrate Anion
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Prepare 22-25%
Sodium Hydroxide Solution

Slowly Add Citric Acid
(Ratio 1:2.39-2.41)

Neutralization Reaction

Concentrate Solution
(SG 1.25-1.30)

Cool to 20-25°C

Crystallization

Separate Crystals
(Centrifugation)

Dry Crystals
(60-65°C)

End Product:
Disodium Citrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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